Cas no 2228345-18-2 (tert-butyl N-5-chloro-2-(2-cyanoethyl)phenylcarbamate)

• Product Name: tert-butyl N-5-chloro-2-(2-cyanoethyl)phenylcarbamate
• CAS No: 2228345-18-2
• MF: C₁₄H₁₇ClN₂O₂
• MW: 280.749982595444
• CID: 6526721
• PubChem ID: 165621161
• Update Time: 2025-05-21

tert-butyl N-5-chloro-2-(2-cyanoethyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-5-chloro-2-(2-cyanoethyl)phenylcarbamate
• EN300-1892000
• 2228345-18-2
• tert-butyl N-[5-chloro-2-(2-cyanoethyl)phenyl]carbamate

• Inchi： 1S/C14H17ClN2O2/c1-14(2,3)19-13(18)17-12-9-11(15)7-6-10(12)5-4-8-16/h6-7,9H,4-5H2,1-3H3,(H,17,18)
• InChI Key： ANDUEEGZHARUSE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(CCC#N)=C(C=1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 280.0978555g/mol
• Monoisotopic Mass: 280.0978555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 62.1Ų

Additional information on tert-butyl N-5-chloro-2-(2-cyanoethyl)phenylcarbamate

Comprehensive Guide to tert-butyl N-5-chloro-2-(2-cyanoethyl)phenylcarbamate (CAS No. 2228345-18-2)

tert-butyl N-5-chloro-2-(2-cyanoethyl)phenylcarbamate (CAS No. 2228345-18-2) is a specialized organic compound widely used in pharmaceutical and agrochemical research. This carbamate derivative features a tert-butyl group, a chloro substituent, and a cyanoethyl moiety, making it a versatile intermediate in synthetic chemistry. Researchers and industry professionals frequently search for this compound due to its potential applications in drug discovery and material science.

The molecular structure of tert-butyl N-5-chloro-2-(2-cyanoethyl)phenylcarbamate includes a phenyl ring substituted with a chloro group at the 5-position and a 2-cyanoethyl group at the 2-position. The carbamate functionality is protected by a tert-butyl group, enhancing its stability during synthetic procedures. This unique combination of functional groups makes it valuable for constructing complex molecules, particularly in medicinal chemistry where carbamate-protected intermediates are often employed.

In recent years, the demand for tert-butyl N-5-chloro-2-(2-cyanoethyl)phenylcarbamate has increased due to its role in developing novel therapeutic agents. Researchers are exploring its use in creating kinase inhibitors and GPCR modulators, which are hot topics in drug discovery. The compound's chloro and cyano groups provide excellent handles for further functionalization, making it a popular choice for parallel synthesis and combinatorial chemistry approaches.

From a synthetic perspective, tert-butyl N-5-chloro-2-(2-cyanoethyl)phenylcarbamate can be prepared through multi-step organic transformations. A common route involves the carbamoylation of 5-chloro-2-(2-cyanoethyl)aniline with tert-butyl chloroformate in the presence of a base. The reaction typically proceeds under mild conditions, yielding the desired product with high purity. This synthetic accessibility contributes to its widespread use in research laboratories.

The physicochemical properties of tert-butyl N-5-chloro-2-(2-cyanoethyl)phenylcarbamate make it suitable for various applications. It generally appears as a white to off-white crystalline solid with moderate solubility in common organic solvents like dichloromethane, tetrahydrofuran, and dimethylformamide. These properties facilitate its handling in laboratory settings and its incorporation into diverse synthetic schemes.

In the pharmaceutical industry, tert-butyl N-5-chloro-2-(2-cyanoethyl)phenylcarbamate serves as a key building block for small molecule drugs. Its structural features allow for the development of compounds with improved pharmacokinetic properties. Recent publications highlight its use in creating potential treatments for neurodegenerative diseases and metabolic disorders, aligning with current healthcare trends.

Quality control of tert-butyl N-5-chloro-2-(2-cyanoethyl)phenylcarbamate is crucial for research applications. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify its purity and identity. Suppliers typically provide certificates of analysis detailing these parameters, ensuring researchers receive material suitable for their specific needs.

Storage and handling recommendations for tert-butyl N-5-chloro-2-(2-cyanoethyl)phenylcarbamate include keeping the compound in a cool, dry place away from moisture and strong oxidizers. While not classified as hazardous under standard conditions, proper laboratory practices should always be followed when working with this chemical intermediate.

The market for tert-butyl N-5-chloro-2-(2-cyanoethyl)phenylcarbamate has grown alongside advancements in precision medicine and targeted drug delivery systems. Pharmaceutical companies and contract research organizations are increasingly sourcing this compound for their discovery programs, particularly in areas like cancer research and infectious disease treatment development.

Future research directions involving tert-butyl N-5-chloro-2-(2-cyanoethyl)phenylcarbamate may explore its potential in bioconjugation chemistry and prodrug design. The compound's reactive sites offer opportunities for creating targeted therapeutics with enhanced specificity. These applications align with the growing interest in personalized medicine approaches in the healthcare sector.

For researchers considering tert-butyl N-5-chloro-2-(2-cyanoethyl)phenylcarbamate for their projects, several commercial suppliers offer the compound in various quantities. When selecting a source, factors such as purity, batch-to-batch consistency, and technical support should be evaluated. Many suppliers now provide custom synthesis services to meet specific research requirements.

In conclusion, tert-butyl N-5-chloro-2-(2-cyanoethyl)phenylcarbamate (CAS No. 2228345-18-2) represents a valuable tool for modern chemical research. Its unique structural features and synthetic versatility make it particularly useful in pharmaceutical development. As drug discovery efforts continue to advance, this compound will likely maintain its importance as a building block for innovative therapeutic agents.